Cas no 1447449-99-1 (1-Fluoro-7-methoxynaphthalen-2-OL)

• Product Name: 1-Fluoro-7-methoxynaphthalen-2-OL
• CAS No: 1447449-99-1
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 4797827
• Update Time: 2025-06-13

1-Fluoro-7-methoxynaphthalen-2-OL Chemical and Physical Properties

Names and Identifiers

• 1-FLUORO-7-METHOXYNAPHTHALEN-2-OL
• 1-Fluoro-7-methoxynaphthalen-2-OL

• Inchi： 1S/C11H9FO2/c1-14-8-4-2-7-3-5-10(13)11(12)9(7)6-8/h2-6,13H,1H3
• InChI Key： ACNFOLBDPQVWJQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=CC=C(C=C21)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Fluoro-7-methoxynaphthalen-2-OL

Research Brief on 1-Fluoro-7-methoxynaphthalen-2-OL (CAS: 1447449-99-1): Recent Advances and Applications

1-Fluoro-7-methoxynaphthalen-2-OL (CAS: 1447449-99-1) is a fluorinated naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its ability to modulate specific biological targets. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of 1-Fluoro-7-methoxynaphthalen-2-OL has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for its preparation, utilizing palladium-catalyzed cross-coupling reactions. This approach not only enhanced the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. The compound's structural integrity and purity were confirmed using advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry.

In terms of biological activity, 1-Fluoro-7-methoxynaphthalen-2-OL has shown promising results as a precursor for the development of kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy in the synthesis of compounds targeting tyrosine kinases, which are implicated in various cancers. The fluorinated naphthalene core was found to enhance binding affinity and selectivity, making it a valuable scaffold for drug design. Additionally, the compound's metabolic stability and low toxicity profile were highlighted as advantageous properties for further development.

Beyond its role in kinase inhibition, 1-Fluoro-7-methoxynaphthalen-2-OL has also been investigated for its potential in antimicrobial applications. Research published in Antimicrobial Agents and Chemotherapy (2023) reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, suggesting a novel pathway for combating antibiotic resistance.

In conclusion, 1-Fluoro-7-methoxynaphthalen-2-OL (CAS: 1447449-99-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its optimized synthesis, diverse biological activities, and potential therapeutic applications underscore its value as a key intermediate in drug discovery. Future studies are expected to explore its utility in other disease areas, further solidifying its role in advancing medicinal chemistry.